| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | AR2552-0.25/G |
TERT-BUTYL 4-METHYLTHIAZOL-2-YLCARBAMATE |
848472-44-6 | 95% | 0.25g |
$44 | 2023-09-16 | |
| AstaTech | AR2552-1/G |
TERT-BUTYL 4-METHYLTHIAZOL-2-YLCARBAMATE |
848472-44-6 | 95% | 1g |
$119 | 2023-09-16 | |
| Chemenu | CM189426-250mg |
tert-Butyl 4-methylthiazol-2-ylcarbamate |
848472-44-6 | 95% | 250mg |
$104 | 2023-02-17 | |
| Chemenu | CM189426-1g |
tert-Butyl 4-methylthiazol-2-ylcarbamate |
848472-44-6 | 95% | 1g |
$205 | 2023-02-17 | |
| Chemenu | CM189426-5g |
tert-Butyl 4-methylthiazol-2-ylcarbamate |
848472-44-6 | 95% | 5g |
$556 | 2023-02-17 | |
| Chemenu | CM189426-1g |
tert-Butyl 4-methylthiazol-2-ylcarbamate |
848472-44-6 | 95% | 1g |
$408 | 2021-08-05 | |
| TRC | B429318-10mg |
tert-butyl 4-methylthiazol-2-ylcarbamate |
848472-44-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B429318-50mg |
tert-butyl 4-methylthiazol-2-ylcarbamate |
848472-44-6 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B429318-100mg |
tert-butyl 4-methylthiazol-2-ylcarbamate |
848472-44-6 | 100mg |
$ 250.00 | 2022-06-07 | ||
| Fluorochem | 215456-250mg |
tert-Butyl (4-methylthiazol-2-yl)carbamate |
848472-44-6 | 95% | 250mg |
￡344.00 | 2022-02-28 |
Tert-butyl 4-methylthiazol-2-ylcarbamate, identified by its Chemical Abstracts Service (CAS) number 848472-44-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural motif of thiazole, characterized by a sulfur atom bonded to two adjacent carbon atoms within a six-membered ring, contributes to the unique reactivity and pharmacological properties of this molecule.
The tert-butyl substituent at the carbamate position introduces steric hindrance and enhances lipophilicity, which can influence both the solubility and metabolic stability of the compound. This modification is particularly relevant in drug design, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy. The 4-methylthiazol-2-yl moiety further extends the pharmacophoric framework, providing additional sites for interaction with biological targets. Such structural features make tert-butyl 4-methylthiazol-2-ylcarbamate a versatile intermediate in the synthesis of more complex pharmaceutical agents.
In recent years, thiazole derivatives have been extensively studied for their potential in modulating various biological pathways. Notably, compounds with similar structural scaffolds have shown promise in inhibiting enzymes involved in inflammatory responses, microbial infections, and even cancer progression. The carbamate functional group in tert-butyl 4-methylthiazol-2-ylcarbamate suggests possible applications in chelation therapy or as a prodrug precursor, where it can be converted into active species within biological systems.
One of the most compelling aspects of tert-butyl 4-methylthiazol-2-ylcarbamate is its utility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop novel inhibitors targeting enzymes such as kinases and proteases, which are often dysregulated in disease states. For instance, recent studies have demonstrated that derivatives of thiazole-carbamate structures can exhibit potent activity against Janus kinases (JAKs), which play a critical role in autoimmune disorders. The tert-butyl group's steric bulk may help optimize binding affinity by improving interactions with specific residues in the enzyme active site.
The synthesis of tert-butyl 4-methylthiazol-2-ylcarbamate typically involves multi-step organic transformations, including condensation reactions between appropriately substituted thiazole precursors and carbamic acid tert-butyl esters. Advances in catalytic methods have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Additionally, modern computational techniques such as molecular modeling have been employed to predict binding interactions and optimize lead compounds derived from tert-butyl 4-methylthiazol-2-ylcarbamate, accelerating the drug discovery pipeline.
From a biochemical perspective, the reactivity of sulfur-containing heterocycles like thiazole allows for diverse functionalization patterns. This flexibility is exploited in designing molecules that can selectively modulate biological pathways without off-target effects. For example, modifications at the 4-position of the thiazole ring can fine-tune electronic properties, influencing both potency and selectivity. Such tuning is essential for developing drugs with improved therapeutic indices.
The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like tert-butyl 4-methylthiazol-2-ylcarbamate due to their inherent biological activity and synthetic accessibility. Several clinical trials are underway evaluating derivatives with similar structures for treating neurological disorders, cardiovascular diseases, and infectious diseases. Preliminary results suggest that these compounds may offer novel mechanisms of action compared to existing therapies.
In conclusion,Tert-butyl 4-methylthiazol-2-ylcarbamate (CAS No. 848472-44-6) represents a significant advancement in pharmaceutical chemistry as both a research tool and a potential drug candidate. Its unique structural features—combining steric bulk from the tert-butyl group with the bioactive thiazole scaffold—make it an attractive scaffold for further medicinal chemistry exploration. As our understanding of biological targets continues to evolve, compounds like this are likely to play an increasingly pivotal role in developing next-generation therapeutics.
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